![molecular formula C14H19NOS B5756096 N-cyclohexyl-4-methoxybenzenecarbothioamide CAS No. 68055-29-8](/img/structure/B5756096.png)
N-cyclohexyl-4-methoxybenzenecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-4-methoxybenzenecarbothioamide, also known as CMCT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMCT is a member of the carbothioamide family, which are known to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In
Scientific Research Applications
N-cyclohexyl-4-methoxybenzenecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells in vitro and in vivo. N-cyclohexyl-4-methoxybenzenecarbothioamide has also been found to have anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.
Mechanism of Action
The mechanism of action of N-cyclohexyl-4-methoxybenzenecarbothioamide is not fully understood. However, it has been suggested that N-cyclohexyl-4-methoxybenzenecarbothioamide exerts its anticancer effects by inducing apoptosis, inhibiting angiogenesis, and suppressing the activity of certain enzymes involved in cancer cell growth. N-cyclohexyl-4-methoxybenzenecarbothioamide's anti-inflammatory and antioxidant activities are believed to be due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-cyclohexyl-4-methoxybenzenecarbothioamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-cyclohexyl-4-methoxybenzenecarbothioamide inhibits the growth of cancer cells, reduces the production of pro-inflammatory cytokines, and scavenges free radicals. In vivo studies have shown that N-cyclohexyl-4-methoxybenzenecarbothioamide reduces tumor growth and improves survival rates in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-4-methoxybenzenecarbothioamide in lab experiments is its low toxicity. N-cyclohexyl-4-methoxybenzenecarbothioamide has been found to be relatively safe in animal studies, with no significant adverse effects reported. However, one limitation of using N-cyclohexyl-4-methoxybenzenecarbothioamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-cyclohexyl-4-methoxybenzenecarbothioamide. One area of interest is the development of novel N-cyclohexyl-4-methoxybenzenecarbothioamide derivatives with improved solubility and bioavailability. Another direction is the investigation of N-cyclohexyl-4-methoxybenzenecarbothioamide's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of N-cyclohexyl-4-methoxybenzenecarbothioamide and its potential interactions with other drugs.
Conclusion
In conclusion, N-cyclohexyl-4-methoxybenzenecarbothioamide is a promising compound with potential therapeutic applications in cancer, inflammation, and oxidative stress-related disorders. Its low toxicity and various biochemical and physiological effects make it an attractive candidate for further research. While there are limitations to using N-cyclohexyl-4-methoxybenzenecarbothioamide in lab experiments, its potential future directions make it an exciting area of study in the field of medicinal chemistry.
Synthesis Methods
The synthesis of N-cyclohexyl-4-methoxybenzenecarbothioamide involves the reaction of N-cyclohexyl-4-methoxybenzamide with carbon disulfide in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain N-cyclohexyl-4-methoxybenzenecarbothioamide as a white crystalline solid. The yield of this synthesis method is reported to be around 70%.
properties
IUPAC Name |
N-cyclohexyl-4-methoxybenzenecarbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NOS/c1-16-13-9-7-11(8-10-13)14(17)15-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSWSMYKBIKIDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=S)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70359557 |
Source
|
Record name | N-cyclohexyl-4-methoxybenzenecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70359557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-4-methoxybenzenecarbothioamide | |
CAS RN |
68055-29-8 |
Source
|
Record name | N-cyclohexyl-4-methoxybenzenecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70359557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.